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Compound of Interest

Compound Name:
6-(Difluoromethyl)pyridin-3-amine

hydrochloride

Cat. No.: B1431326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive technical overview of 6-
(difluoromethyl)pyridin-3-amine hydrochloride, a crucial building block in modern medicinal

chemistry. We will explore its chemical properties, synthesis, characterization, and applications,

offering field-proven insights and detailed protocols to empower researchers in their drug

discovery and development endeavors.

Introduction: The Significance of the Difluoromethyl
Group in Medicinal Chemistry
The strategic incorporation of fluorine into drug candidates is a widely employed strategy to

enhance their pharmacological profiles. The difluoromethyl (-CF2H) group, in particular, has

gained significant attention.[1][2] It can increase lipophilicity, improve metabolic stability, and

enhance binding affinity to target proteins.[1] These attributes are critical for optimizing

pharmacokinetic profiles and therapeutic outcomes.[1] Consequently, compounds featuring the

difluoromethylpyridine scaffold are of great interest for developing treatments for a wide array

of diseases.[1][2] 6-(difluoromethyl)pyridin-3-amine hydrochloride serves as a versatile

intermediate, with reactive sites that allow for further chemical transformations, making it a

valuable starting material for synthesizing more complex and biologically active molecules.[1][2]
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A thorough understanding of the physicochemical properties of a building block is paramount

for its effective use in synthesis and drug design.

Property Value Source

Molecular Formula C6H7ClF2N2 [3]

Molecular Weight 164.03 g/mol (free base) [4]

CAS Number 1646152-50-2 [3][5]

Appearance Solid

Solubility Water soluble [6]

Storage

Store in a dry, cool, and well-

ventilated place.[6] Keep under

an inert gas (nitrogen or argon)

at 2–8 °C.

Synthesis and Purification
The synthesis of 6-(difluoromethyl)pyridin-3-amine hydrochloride is a multi-step process

that requires careful control of reaction conditions to ensure a high yield and purity of the final

product. A general synthetic approach is outlined below.

Diagram: Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1431326#characterization-of-6-difluoromethyl-
pyridin-3-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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